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Compound of Interest

Compound Name: 4-Morpholin-4-ylbutan-2-one

Cat. No.: B1595410 Get Quote

An In-depth Technical Guide to the Hazards and Safety Precautions for 4-Morpholin-4-
ylbutan-2-one

Abstract
This technical guide provides a comprehensive overview of the potential hazards and essential

safety precautions for the handling and use of 4-Morpholin-4-ylbutan-2-one (CAS No. not

readily available), a compound utilized in research and development settings. Due to the

limited publicly available safety data for this specific molecule, this guide synthesizes

information from its core structural components—morpholine and a ketone (butan-2-one)—and

a closely related analogue, 4-(Morpholin-4-yl)butan-2-ol. The primary audience for this

document includes researchers, chemists, and drug development professionals. The protocols

and recommendations herein are grounded in established principles of laboratory safety to

ensure the protection of personnel and the environment.

Introduction and Chemical Profile
4-Morpholin-4-ylbutan-2-one is a chemical intermediate whose structure integrates a

morpholine ring and a butanone chain.[1] The morpholine moiety, a heterocyclic amine, is

known for its basicity and associated corrosivity, while the ketone group contributes to its

flammability and solvent properties.[2] This dual functionality necessitates a careful and

informed approach to its handling.
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Given the absence of a dedicated Safety Data Sheet (SDS), a hazard assessment must be

extrapolated from analogous compounds. The structural analogue 4-(Morpholin-4-yl)butan-2-ol

is classified as harmful if swallowed, harmful in contact with skin, a cause of skin irritation, a

cause of serious eye damage, and harmful if inhaled.[3] Morpholine itself is a flammable liquid

that is toxic, corrosive, and can cause severe skin burns and eye damage.[4][5] Therefore, it is

prudent to treat 4-Morpholin-4-ylbutan-2-one with a high degree of caution, assuming it

possesses a similar or more pronounced hazard profile.

Table 1: Physicochemical Properties of 4-Morpholin-4-ylbutan-2-one

Property Value Source

Molecular Formula C₈H₁₅NO₂ [1]

Molecular Weight 157.21 g/mol [1]

Appearance Assumed to be a liquid Inferred

Boiling Point Not determined [6]

Flash Point

Not determined; assumed to

be low due to butanone and

morpholine moieties

Inferred[5]

Hazard Identification and Risk Synthesis
The overall hazard profile of 4-Morpholin-4-ylbutan-2-one is derived from its constituent

functional groups. This synthesis is crucial for establishing appropriate safety protocols in the

absence of direct toxicological data.
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Morpholine Moiety Hazards

Butanone Moiety Hazards

Corrosive to Skin/Eyes [8]

Predicted Hazards of
4-Morpholin-4-ylbutan-2-one

contributes

Flammable Liquid (Cat. 3) [10]
contributes

Acutely Toxic (Oral, Dermal, Inhalation) [13]
contributes

Reacts with Acids/Oxidizers [5] contributes

Flammable Liquid [7]

contributes

Eye Irritation [7]

contributes

Vapors may form explosive mixtures [2]

contributes

Click to download full resolution via product page

Caption: Hazard Profile Synthesis for 4-Morpholin-4-ylbutan-2-one.

Table 2: Estimated GHS Hazard Classification
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Hazard Class Category Signal Word
Hazard
Statement

Basis of
Assessment

Flammable

Liquid
Category 3 Warning

H226:

Flammable liquid

and vapor

Morpholine and

Ketone moieties

Acute Toxicity,

Oral
Category 4 Warning

H302: Harmful if

swallowed

4-(Morpholin-4-

yl)butan-2-ol

analogue[3]

Acute Toxicity,

Dermal
Category 3 Danger

H311: Toxic in

contact with skin

Morpholine

moiety[4]

Acute Toxicity,

Inhalation
Category 3 Danger

H331: Toxic if

inhaled

Morpholine

moiety[4]

Skin

Corrosion/Irritatio

n

Category 1B Danger

H314: Causes

severe skin

burns and eye

damage

Morpholine

moiety

Serious Eye

Damage
Category 1 Danger

H318: Causes

serious eye

damage

4-(Morpholin-4-

yl)butan-2-ol

analogue[3]

NFPA 704 Diamond (Estimated)
While no official rating exists, an estimation based on structural components is provided for

facility placarding and emergency response planning.

Health (Blue): 3 - Can cause serious or permanent injury. Based on the high toxicity and

corrosivity of morpholine.[5]

Flammability (Red): 3 - Can be ignited under almost all ambient temperature conditions.

Based on morpholine's flash point (35°C) and the presence of the butanone group.[5][7]

Instability (Yellow): 1 - Normally stable, but can become unstable at elevated temperatures.

Based on morpholine.[5]
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Special (White): None.

Engineering and Administrative Controls
The primary method for mitigating exposure is through robust engineering and administrative

controls, following the hierarchy of controls principle.

Hierarchy of Controls for Safe Handling

Elimination
(Not Feasible for Research)

Substitution
(Use a less hazardous alternative if possible)

Engineering Controls
(Isolate people from the hazard)

Administrative Controls
(Change the way people work) Certified Chemical Fume Hood

Personal Protective Equipment (PPE)
(Protect the worker with personal equipment) Standard Operating Procedures (SOPs)

Splash-Proof Goggles

Adequate General Ventilation Safety Shower & Eyewash Station

Mandatory Hazard Training Restricted Access Areas

Chemical-Resistant Gloves Flame-Resistant Lab Coat Respirator (if needed)

Click to download full resolution via product page

Caption: Hierarchy of Controls for Safe Chemical Handling.
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Chemical Fume Hood: All work involving the transfer, weighing, or reaction of 4-Morpholin-
4-ylbutan-2-one must be conducted inside a certified chemical fume hood to prevent

inhalation of potentially toxic and flammable vapors.[8]

Ventilation: The laboratory must be equipped with general ventilation that ensures multiple

air changes per hour, preventing the accumulation of vapors.[2]

Safety Showers and Eyewash Stations: These must be readily accessible within a 10-second

travel distance from the work area for immediate decontamination in case of skin or eye

contact.[9]

Restricted Access: Work with this compound should be restricted to authorized personnel

who have received specific training on its potential hazards and handling procedures.[10]

Personal Protective Equipment (PPE)
Appropriate PPE is the last line of defense and is mandatory when handling this compound.

Table 3: Recommended Personal Protective Equipment
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Body Part Equipment Specification Rationale and Citation

Eyes/Face

ANSI Z87.1 compliant

chemical splash goggles. A

face shield should be worn

over goggles when there is a

significant splash risk.

Protects against corrosive

splashes that can cause

severe eye damage.[4][10]

Hands

Nitrile or neoprene gloves

(minimum thickness of 8 mil).

Double-gloving is

recommended.

Protects against dermal

absorption and skin burns.

Always inspect gloves for tears

before use.[8][11]

Body

Flame-resistant (FR)

laboratory coat. A chemically

resistant apron should be worn

over the lab coat for larger

quantities.

Protects skin and clothing from

splashes and provides a

barrier in case of a flash fire.

[11]

Respiratory

Not typically required if work is

performed in a fume hood. If

engineering controls fail or for

emergency response, a full-

face respirator with an organic

vapor cartridge is necessary.

Protects against inhalation of

toxic vapors.[12]

Experimental Protocols and Procedures
Adherence to strict protocols is essential for minimizing risk.

Safe Handling and Use Protocol
Preparation: Before starting, ensure the chemical fume hood is operational and the sash is at

the indicated working height. Clear the workspace of all unnecessary items.[8]

PPE Donning: Put on all required PPE as specified in Table 3.

Chemical Transport: Transport the chemical in a sealed, properly labeled container within a

secondary containment carrier.
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Dispensing: Ground and bond containers when transferring significant quantities to prevent

static discharge, which could ignite flammable vapors.[2][13] Use non-sparking tools.[14]

Reaction Setup: Conduct all operations within the fume hood. Ensure any apparatus is

securely clamped.

Post-Handling: After use, tightly seal the container. Decontaminate any surfaces and

equipment that may have come into contact with the chemical.

Hygiene: Remove gloves and lab coat before leaving the work area. Wash hands thoroughly

with soap and water.[8][11] Never eat, drink, or apply cosmetics in the laboratory.[10]
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Start: Obtain Compound

1. Prepare Fume Hood
& Don PPE

2. Transport in
Secondary Containment

3. Dispense/Weigh
(Grounded, Non-Sparking Tools)

4. Perform Experiment
in Fume Hood

5. Decontaminate Workspace
& Seal Container

6. Segregate & Label
Hazardous Waste

7. Doff PPE
& Wash Hands

End: Procedure Complete

Click to download full resolution via product page

Caption: Safe Handling Workflow for 4-Morpholin-4-ylbutan-2-one.
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Storage Requirements
Store in a tightly closed, properly labeled container.[13]

Keep in a cool, dry, well-ventilated area designated for flammable and corrosive liquids.[2]

Store away from heat, sparks, open flames, and other ignition sources.[9][14]

Segregate from incompatible materials such as strong oxidizing agents, acids, and

nitrosating agents.[9][15]

The storage area should be locked and accessible only to authorized personnel.[9]

Spill Management Protocol
Evacuate: Immediately alert others in the area and evacuate non-essential personnel.[15]

Control Vapors & Ignition Sources: Eliminate all ignition sources (e.g., turn off hot plates,

unplug equipment).[14][15]

Assess: From a safe distance, assess the size and nature of the spill. If the spill is large or

you are not trained to handle it, activate the emergency alarm and evacuate.

Contain (for small spills): If the spill is small and you are trained, don appropriate PPE

(including a respirator if necessary). Contain the spill by diking with an inert, non-combustible

absorbent material like vermiculite, dry sand, or earth.[14][15]

Absorb: Carefully apply absorbent material over the spill, working from the outside in.

Collect: Using non-sparking tools, collect the absorbed material and place it in a sealable,

labeled container for hazardous waste disposal.[15]

Decontaminate: Clean the spill area with an appropriate solvent, followed by soap and water.

Collect all cleaning materials as hazardous waste.

Report: Report the incident to the laboratory supervisor or safety officer.

Disposal
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All waste containing 4-Morpholin-4-ylbutan-2-one, including contaminated absorbents and

disposable PPE, must be collected in a designated, labeled hazardous waste container.

Disposal must be handled by a licensed hazardous waste management company in

accordance with all local, state, and federal regulations.[14] Do not dispose of down the

drain.[14]

Emergency Procedures
Inhalation: Move the affected person to fresh air immediately. If breathing is difficult or has

stopped, provide artificial respiration. Seek immediate medical attention.[16]

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15-20 minutes while removing contaminated clothing and shoes. Seek immediate medical

attention.[4]

Eye Contact: Immediately flush eyes with a gentle stream of lukewarm water for at least 15-

20 minutes, holding the eyelids open. Remove contact lenses if present and easy to do.

Seek immediate medical attention.[4][16]

Ingestion: Do NOT induce vomiting.[7] Rinse the mouth with water. If the person is

conscious, have them drink one or two glasses of water. Seek immediate medical attention.

[7]

Fire: The compound is assumed to be a flammable liquid. Use dry chemical, carbon dioxide

(CO₂), or alcohol-resistant foam extinguishers.[16] Vapors are likely heavier than air and may

travel to an ignition source.[2] Emergency responders should wear full protective clothing

and a self-contained breathing apparatus (SCBA).[15]

Conclusion
While 4-Morpholin-4-ylbutan-2-one is a valuable compound in scientific research, its

structural characteristics suggest significant health and safety risks, including flammability,

toxicity, and corrosivity. By adopting the extrapolated hazard profile and implementing the

robust engineering controls, personal protective equipment standards, and detailed handling

protocols outlined in this guide, researchers can mitigate these risks effectively. A culture of
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safety, grounded in a thorough understanding of potential hazards, is paramount when working

with under-characterized chemical entities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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